Cas no 1009838-57-6 (4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)

• Product Name: 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• CAS No: 1009838-57-6
• MF: C₁₄H₇Cl₂N₃
• MW: 288.131480455399
• CID: 3167834
• PubChem ID: 24772794
• Update Time: 2025-06-08

4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• SCHEMBL3565489
• LNCBSHUAZMAGOJ-UHFFFAOYSA-N
• 4-(2,4-Dichloro-phenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• 1009838-57-6

• Inchi： 1S/C14H7Cl2N3/c15-9-1-2-10(12(16)5-9)11-3-4-18-14-13(11)8(6-17)7-19-14/h1-5,7H,(H,18,19)
• InChI Key： LNCBSHUAZMAGOJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CN=C2C=1C(C#N)=CN2)Cl

Computed Properties

• Exact Mass: 287.0017026Da
• Monoisotopic Mass: 287.0017026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

Introduction to 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1009838-57-6)

4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1009838-57-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolopyridines, which are known for their diverse pharmacological properties, including anticancer, antiviral, and anti-inflammatory activities.

The molecular structure of 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is characterized by a pyrrolopyridine core substituted with a 2,4-dichlorophenyl group and a cyano group at the C-3 position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile as an anticancer agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has also shown promise in antiviral research. A study published in Antiviral Research reported that this compound possesses significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral mechanism is believed to involve the inhibition of viral replication and the modulation of host cell signaling pathways.

The pharmacokinetic profile of 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical development.

Toxicity studies have also been conducted to assess the safety profile of 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile. In vitro assays using human liver microsomes and primary hepatocytes have shown that this compound does not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. These findings suggest that it has a favorable safety margin for clinical use.

The structural versatility of 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile allows for the synthesis of various derivatives through chemical modifications. These derivatives can be tailored to enhance specific biological activities or improve pharmacological properties. For example, substituting the cyano group with other functional groups such as amides or esters can potentially increase the compound's solubility and bioavailability.

In conclusion, 4-(2,4-Dichlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1009838-57-6) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in cancer therapy and antiviral treatment make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its therapeutic potential.